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Compound of Interest

Compound Name: NRX-252262

Cat. No.: B8087031

Disclaimer: A specific Safety Data Sheet (SDS) for NRX-252262 could not be located. The
following guidelines are based on the chemical properties of its known structural components,
including dichlorophenyl, trifluoromethyl, and pyridinone moieties, and general laboratory safety
practices for handling similar chemical compounds. These recommendations should be
supplemented with a thorough risk assessment by the user and adherence to all applicable
local, state, and federal regulations. It is imperative to consult with your institution's
Environmental Health and Safety (EHS) department for specific guidance.

Introduction

NRX-252262 is a research chemical identified as a potent enhancer of the interaction between
B-Catenin and its E3 ligase, SCFB-TrCP, leading to the degradation of mutant (3-catenin.[1][2]
[3] Its utility in drug discovery and development research necessitates clear protocols for its
safe handling and disposal to protect researchers and the environment.

Chemical and Physical Properties

A summary of the known properties of NRX-252262 is presented below. This information is
aggregated from various chemical suppliers and research articles.
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Property Value Source

4-((2,6-dichlorophenyl)thio)-3-

(5,6-dimethoxyisoindoline-2-

Chemical Name carbonyl)-6- [4]
(trifluoromethyl)pyridin-2(1H)-
one
CAS Number 2438637-61-5 [1]
Molecular Formula C23H17CI2F3N204S [1]
Molecular Weight 545.35 g/mol [1]
Appearance White solid [5]
Solubility Soluble in DMSO and DMF [5]
Purity (HPLC) > 95% [5]

Storage and Stability

Proper storage is crucial to maintain the integrity of NRX-252262. The following storage
conditions are recommended based on information from suppliers.

Condition Duration Temperature Atmosphere Light
Short-term Days to Weeks 0-4°C Dry Dark
Long-term Months to Years -20 °C or -80°C Dry Dark

Note: Stock solutions are typically stable for up to 1 year at -20°C or 2 years at -80°C when
stored properly.[2]

Health and Safety Precautions

While specific toxicological data for NRX-252262 is unavailable, its chemical structure suggests
that it should be handled with care. The presence of halogenated aromatic rings indicates
potential for irritation and toxicity.
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Standard laboratory PPE is required when handling NRX-252262 in solid or solution form.

PPE Specification

Eye Protection Safety glasses with side shields or goggles.
Hand Protection Chemical-resistant gloves (e.g., nitrile).
Body Protection Laboratory coat.

Use in a well-ventilated area or a chemical fume
) ) hood. A NIOSH-approved respirator may be
Respiratory Protection _ N _
necessary for handling large quantities or if

engineering controls are insufficient.

Work with NRX-252262 should be conducted in a well-ventilated laboratory.

A chemical fume hood is recommended for all procedures involving the handling of the solid
compound or preparation of stock solutions to minimize inhalation exposure.

An eyewash station and safety shower should be readily accessible.

Experimental Protocols

Pre-weighing Preparation: Ensure all necessary PPE is worn. Prepare the balance and
weighing materials inside a chemical fume hood.

Weighing: Carefully weigh the desired amount of solid NRX-252262.

Solubilization: Add the appropriate volume of a suitable solvent (e.g., DMSO) to the solid to
achieve the desired concentration.

Mixing: Gently vortex or sonicate the solution until the solid is completely dissolved.

Storage: Store the stock solution in a tightly sealed vial at -20°C or -80°C, protected from
light.

Evacuate: Immediately evacuate the spill area.
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» Alert: Notify colleagues and the laboratory supervisor.
e Assess: From a safe distance, assess the extent of the spill.

o Contain (if safe to do so): For small spills, and if properly trained and equipped, contain the
spill using an appropriate absorbent material (e.g., chemical absorbent pads or vermiculite).

o Clean-up: Wearing appropriate PPE, carefully collect the absorbent material and spilled
substance into a designated hazardous waste container.

o Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.
» Dispose: Dispose of all contaminated materials as hazardous chemical waste.
Disposal Guidelines

All waste containing NRX-252262 must be treated as hazardous chemical waste.

o Solid Waste: Unused NRX-252262, contaminated PPE (gloves, weigh boats, etc.), and spill
clean-up materials should be collected in a clearly labeled, sealed container for solid
chemical waste.

e Liquid Waste: Unused solutions of NRX-252262 and contaminated solvents should be
collected in a designated, sealed container for halogenated organic waste.

o Sharps Waste: Needles and syringes used to handle solutions of NRX-252262 should be
disposed of in a designated sharps container.

o Labeling: Ensure all waste containers are clearly and accurately labeled with the contents,
including the full chemical name "NRX-252262" and the appropriate hazard warnings.

o Storage: Store waste containers in a designated, well-ventilated, and secure secondary
containment area until they are collected for disposal.

o Collection: Arrange for the collection and disposal of the hazardous waste through your
institution's EHS department or a licensed chemical waste disposal contractor.

Do not dispose of NRX-252262 down the drain or in regular trash.
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Visualizations

NRX-252262 Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of NRX-252262.

NRX-252262 Spill Response Decision Tree
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Caption: Decision tree for responding to a spill of NRX-252262.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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